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Compound of Interest

Compound Name: 4-Phenylbenzylamine

Cat. No.: B1583212 Get Quote

For researchers and scientists handling 4-Phenylbenzylamine, ensuring its proper disposal is

a critical component of laboratory safety and environmental responsibility. Adherence to

established protocols minimizes risks and ensures compliance with regulatory standards. This

guide provides essential, step-by-step information for the safe disposal of 4-
Phenylbenzylamine.

Understanding the Hazards
4-Phenylbenzylamine is a combustible solid that can cause skin, eye, and respiratory

irritation.[1][2][3] Due to these properties, it is classified as a hazardous waste and must be

managed through your institution's Environmental Health and Safety (EHS) program.[4]

Improper disposal, such as in regular trash or down the drain, is not permitted for hazardous

chemicals.[4][5]

Quantitative Data for 4-Phenylbenzylamine
For easy reference, the following table summarizes key quantitative data for 4-
Phenylbenzylamine.
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Property Value

Molecular Formula C₁₃H₁₃N

Molecular Weight 183.25 g/mol

Melting Point 48-53 °C

Boiling Point 138 °C at 5 mm Hg

Flash Point 107 °C (224.6 °F) - closed cup

(Data sourced from Sigma-Aldrich, PubChem, and ChemicalBook)[1][2][3]

Step-by-Step Disposal Protocol
Follow these detailed steps to ensure the safe and compliant disposal of 4-
Phenylbenzylamine waste.

1. Waste Identification and Segregation:

Treat all 4-Phenylbenzylamine and materials contaminated with it as hazardous waste.[6]

This includes leftover or unwanted product, contaminated personal protective equipment

(PPE), and spill cleanup materials.

Segregate 4-Phenylbenzylamine waste from other waste streams to prevent incompatible

chemical reactions.[7][8] Store it away from acids, strong oxidizing agents, acid anhydrides,

and acid chlorides.[9]

2. Containerization:

Use a suitable, leak-proof container for collecting 4-Phenylbenzylamine waste. The

container must be in good condition and compatible with the chemical.[7]

Ensure the container is kept tightly closed except when adding waste.[7][8]

3. Labeling:

As soon as you begin collecting waste, affix a "Hazardous Waste" label to the container.[4][7]
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The label must include:

The full chemical name: "4-Phenylbenzylamine". Do not use abbreviations.[4]

The quantity of waste.

The date of waste generation.

The location of origin (e.g., laboratory, room number).

The name and contact information of the principal investigator.[4]

Appropriate hazard pictograms (e.g., irritant).[4]

4. Storage:

Store the labeled hazardous waste container in a designated, secure area within the

laboratory.[8]

Ensure the storage area has secondary containment to capture any potential leaks.[6]

5. Disposal of Empty Containers:

An empty container that held 4-Phenylbenzylamine must be triple-rinsed with a suitable

solvent.[6][7]

Collect the rinsate from all three rinses and manage it as hazardous waste.[6][7]

After triple-rinsing and allowing it to dry, the container can typically be disposed of in the

regular trash after defacing the original label.[6][7]

6. Arranging for Pickup:

Contact your institution's EHS office to schedule a pickup for your hazardous waste.[4]

Complete any required waste information forms provided by your EHS department.[4]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 4-
Phenylbenzylamine.

Identify 4-Phenylbenzylamine Waste
(Unused chemical, contaminated materials)

Is the container empty?

Triple-rinse with appropriate solvent

Yes

Place waste in a compatible,
sealed, and labeled container

No

Collect rinsate as hazardous waste Dispose of rinsed container in regular trash
(Deface original label)

Store in designated hazardous waste area

Contact EHS for waste pickup

EHS handles final disposal

Click to download full resolution via product page
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Caption: Workflow for the proper disposal of 4-Phenylbenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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